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Compound of Interest

Compound Name: Allylcyclopentane

Cat. No.: B1265694

The proper disposal of allylcyclopentane is a critical aspect of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
adherence to established protocols is paramount to mitigate risks and ensure compliance with
regulatory standards. This guide provides a comprehensive, step-by-step approach to the safe
handling and disposal of allylcyclopentane.

Allylcyclopentane is classified as a hazardous substance due to its flammability and potential
health risks.[1][2] It is a highly flammable liquid and vapor.[1] In addition, it is harmful if
swallowed, in contact with skin, or if inhaled.[1][3] Therefore, proper personal protective
equipment (PPE), including eye shields, face shields, gloves, and a suitable respirator, should
be utilized when handling this chemical.

Quantitative Data Summary

The following table summarizes key quantitative data for allylcyclopentane, which is essential
for its safe handling and storage.
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Property Value Source(s)
Molecular Formula C8H14 [11[4]
Molecular Weight 110.20 g/mol [3]

Flash Point 13.9 °C / 57.0 °F (closed cup) [3]

Boiling Point 125-127 °C [3]

Density 0.792 g/mL at 25 °C [3]

GHS Hazard Codes H225, H302, H312, H332 [2][3]

Procedural Steps for Disposal

The disposal of allylcyclopentane must be conducted in a manner that ensures the safety of
laboratory personnel and prevents environmental contamination. Waste containing
allylcyclopentane is classified as hazardous.[1]

Step 1: Segregation and Labeling
» Designate a specific, clearly labeled, and sealed container for allylcyclopentane waste.
e The container should be made of a material compatible with the chemical.

e The label should clearly indicate "Hazardous Waste," "Allylcyclopentane,” and display the
appropriate hazard symbols (e.g., flammable liquid).

Step 2: Collection of Waste

o Collect all waste allylcyclopentane, including any contaminated materials such as
absorbent pads or disposable labware, in the designated hazardous waste container.

e Do not mix allylcyclopentane waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

Step 3: Storage of Waste
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» Store the waste container in a cool, dry, and well-ventilated area designated for flammable
liquids.[1]

e The storage area should be away from sources of ignition such as open flames, hot
surfaces, and sparks.[1]

o Ensure the container is tightly closed to prevent the release of flammable vapors.[1]
Step 4: Disposal of Empty Containers

o Empty containers that held allylcyclopentane are also considered hazardous as they may
retain product residue and flammable vapors.[1]

e These containers should not be disposed of in general waste.

» They should be collected and disposed of through a hazardous or special waste collection
point.[1]

Step 5: Final Disposal

The final disposal of allylcyclopentane waste must be handled by an approved and
licensed hazardous waste disposal company.

Contact your institution's EHS office to arrange for the pickup and disposal of the waste.

Disposal methods may include incineration or landfilling, in compliance with local, state, and
federal regulations.[1]

Never dispose of allylcyclopentane by flushing it down the sewer.[1]

Accidental Spills In the event of a spill, immediately evacuate all non-essential personnel and
eliminate all sources of ignition.[1] Wearing appropriate PPE, contain the spill using an inert
absorbent material such as sand, silica gel, or a universal binder.[1] Collect the absorbed
material into a suitable, closed container for disposal as hazardous waste.[1]

Allylcyclopentane Disposal Workflow
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Caption: Workflow for the safe disposal of allylcyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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